Cas no 886593-61-9 (4-Bromo-2-(2-oxoethyl)benzonitrile)

• Product Name: 4-Bromo-2-(2-oxoethyl)benzonitrile
• CAS No: 886593-61-9
• MF: C₉H₆BrNO
• MW: 224.054041385651
• CID: 2194491
• PubChem ID: 53418780
• Update Time: 2025-04-21

4-Bromo-2-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(2-oxoethyl)benzonitrile
• SCHEMBL6112009
• DTXSID50697449
• 886593-61-9
• DB-123329

• Inchi： 1S/C9H6BrNO/c10-9-2-1-8(6-11)7(5-9)3-4-12/h1-2,4-5H,3H2
• InChI Key： NDUKOBYFWNIQMW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)CC=O

Computed Properties

• Exact Mass: 222.96328Da
• Monoisotopic Mass: 222.96328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.9Ų